N-cyclopentyl-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-nitroaniline
Catalog No.
S7999760
CAS No.
M.F
C20H20N4O3
M. Wt
364.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Content Navigation
Product Name
N-cyclopentyl-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-nitroaniline
IUPAC Name
N-cyclopentyl-4-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-2-nitroaniline
Molecular Formula
C20H20N4O3
Molecular Weight
364.4 g/mol
InChI
InChI=1S/C20H20N4O3/c1-13-5-4-6-14(11-13)19-22-20(27-23-19)15-9-10-17(18(12-15)24(25)26)21-16-7-2-3-8-16/h4-6,9-12,16,21H,2-3,7-8H2,1H3
InChI Key
VKTJEEFHOGFAHM-UHFFFAOYSA-N
SMILES
CC1=CC(=CC=C1)C2=NOC(=N2)C3=CC(=C(C=C3)NC4CCCC4)[N+](=O)[O-]
Canonical SMILES
CC1=CC(=CC=C1)C2=NOC(=N2)C3=CC(=C(C=C3)NC4CCCC4)[N+](=O)[O-]
CPNO is a synthetic organic compound that belongs to the family of anilines and has a nitro group, a tolyl group, and an oxadiazole ring attached to a cyclopentyl ring. The compound has a molecular formula of C20H21N5O3 and a molecular weight of 383.42 g/mol. CPNO has various potential applications owing to its unique chemical structure.
CPNO has a yellowish-orange crystalline appearance and exhibits low solubility in water. The compound is soluble in polar solvents such as methanol, ethanol, and acetone. It has a melting point of 176-178°C and a boiling point of 559.6°C. CPNO is stable under normal laboratory conditions and is relatively resistant to decomposition when exposed to light and air.
CPNO can be synthesized by condensing aniline with cyclopentanone to produce N-cyclopentylaniline. The latter is then subjected to nitration to yield N-cyclopentyl-2-nitroaniline, which is then heated with toluene-o-sulfonyl chloride to form an oxadiazole ring, leading to the formation of CPNO. The purity and identity of CPNO can be confirmed by various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC-MS), and X-ray crystallography.
The analysis of CPNO can be carried out using different methods depending on the specific application. HPLC and GC-MS are commonly used techniques to determine the compound's purity and concentration. IR spectroscopy can be employed to study the functional groups present in the compound, while NMR spectroscopy can reveal the molecular structure and chemical environment of CPNO.
CPNO exhibits potential antibacterial, antifungal, and antiviral properties, making it a promising compound for the development of new drugs and therapeutics. The compound has been found to inhibit the growth of various bacterial and fungal strains, including Escherichia coli, Staphylococcus aureus, Candida albicans, and Aspergillus fumigatus. CPNO has also been shown to exhibit antiviral activity against the influenza A virus and human immunodeficiency virus (HIV).
CPNO has been found to exhibit low to moderate toxicity in various in vitro and in vivo experiments. The compound has been shown to have no mutagenic or genotoxic effects and is not considered to be a carcinogen. However, like any other chemical compound, caution must be exercised during handling to prevent any exposure or inhaling of the compound's dust or vapors.
CPNO's unique chemical structure and properties make it useful for various scientific applications, including:
- Development of antibacterial, antifungal, and antiviral agents
- Synthesis of fluorescent dyes and materials
- Production of electrochromic materials
- Use as an intermediate reagent in organic synthesis
- Development of antibacterial, antifungal, and antiviral agents
- Synthesis of fluorescent dyes and materials
- Production of electrochromic materials
- Use as an intermediate reagent in organic synthesis
CPNO is a relatively new compound, and research on its properties and potential applications is still ongoing. Studies have focused mainly on the compound's antibacterial, antifungal, and antiviral activities, and researchers are exploring its potential role as an intermediate in organic synthesis and in the development of new dyes and materials.
CPNO's various properties and potential applications make it a promising compound in several fields, including:
- Pharmaceutical industry: further research on CPNO's antibacterial, antifungal, and antiviral activities could lead to the development of new drugs and therapeutics.
- Materials science: CPNO's synthesis can be used as an intermediate reagent for the production of electrochromic materials and fluorescent dyes.
- Organic synthesis: CPNO's unique chemical structure makes it useful in multicomponent reactions and as an intermediate in organic synthesis.
- Pharmaceutical industry: further research on CPNO's antibacterial, antifungal, and antiviral activities could lead to the development of new drugs and therapeutics.
- Materials science: CPNO's synthesis can be used as an intermediate reagent for the production of electrochromic materials and fluorescent dyes.
- Organic synthesis: CPNO's unique chemical structure makes it useful in multicomponent reactions and as an intermediate in organic synthesis.
While CPNO shows significant potential in various fields, it still has limitations that should be addressed in future research. Some of the limitations include:
- Low solubility in water, which limits its use in aqueous-based applications
- The toxicity associated with the compound, which requires careful handling during experimentation
- Low solubility in water, which limits its use in aqueous-based applications
- The toxicity associated with the compound, which requires careful handling during experimentation
for research on CPNO include:
- Investigating potential applications of CPNO as an intermediate reagent in organic synthesis
- Conducting further research on CPNO's antiviral, antibacterial, and antifungal properties
- Exploring CPNO's potential as an electrochromic material and fluorescent dye
In conclusion, CPNO is a promising compound that exhibits various properties and potential applications in different fields. While research is still ongoing, the compound's unique chemical structure and properties make it a valuable tool in scientific research, raising expectations for the discovery of beneficial applications of CPNO in the future.
- Investigating potential applications of CPNO as an intermediate reagent in organic synthesis
- Conducting further research on CPNO's antiviral, antibacterial, and antifungal properties
- Exploring CPNO's potential as an electrochromic material and fluorescent dye
In conclusion, CPNO is a promising compound that exhibits various properties and potential applications in different fields. While research is still ongoing, the compound's unique chemical structure and properties make it a valuable tool in scientific research, raising expectations for the discovery of beneficial applications of CPNO in the future.
XLogP3
5.5
Hydrogen Bond Acceptor Count
6
Hydrogen Bond Donor Count
1
Exact Mass
364.15354051 g/mol
Monoisotopic Mass
364.15354051 g/mol
Heavy Atom Count
27
Dates
Last modified: 04-15-2024
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:23239-36-3
Molecular Formula:C11H18ClNO2
Molecular Weight:231.72 g/mol
Availability:
In Stock
CAS No.:92-06-8
Molecular Formula:C18H14
Molecular Weight:230.3 g/mol
Availability:
In Stock
CAS No.:1243148-19-7
Molecular Formula:C23H24FN3O2
Molecular Weight:393.4624
Availability:
In Stock
CAS No.:119673-08-4
Molecular Formula:C33H34Cl2N4O7
Molecular Weight:669.5 g/mol
Availability:
In Stock
CAS No.:609-65-4
Molecular Formula:C7H4Cl2O
Molecular Weight:175.01 g/mol
Availability:
In Stock
